molecular formula C8H9NO2 B8519175 N-(2-hydroxy-4-methylphenyl)formamide

N-(2-hydroxy-4-methylphenyl)formamide

Cat. No.: B8519175
M. Wt: 151.16 g/mol
InChI Key: IJHPTJQJMQFARI-UHFFFAOYSA-N
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Description

N-(2-hydroxy-4-methylphenyl)formamide is a useful research compound. Its molecular formula is C8H9NO2 and its molecular weight is 151.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9NO2

Molecular Weight

151.16 g/mol

IUPAC Name

N-(2-hydroxy-4-methylphenyl)formamide

InChI

InChI=1S/C8H9NO2/c1-6-2-3-7(9-5-10)8(11)4-6/h2-5,11H,1H3,(H,9,10)

InChI Key

IJHPTJQJMQFARI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)NC=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 20 ml of ethanol, there were added under ice-cooling 4.83 g of sodium methoxide and 18.0 g of ethyl formate. Further, 10.0 g (81.3 mmol) of 6-amino-m-cresol was added thereto under ice-cooling. After putting back to room temperature, the solution was stirred under a nitrogen atmosphere for 1 hour. After the completion of the reaction, the reaction mixture was poured into 200 ml of water. The obtained solution was neutralized with glacial acetic acid, extracted with 300 ml of ethyl acetate, washed with 200 ml of 1N hydrochloric acid and 100 ml of a saturated aqueous solution of sodium hydrogencarbonate and dried over anhydrous Glauber's salt. After distilling off the solvent under reduced pressure, 3.98 g (26.4 mmol) of N-(2-hydroxy-4-methylphenyl)formamide was obtained as a pale brown solid. The yield was 32%.
Quantity
20 mL
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reactant
Reaction Step One
Name
sodium methoxide
Quantity
4.83 g
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reactant
Reaction Step Two
Quantity
18 g
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reactant
Reaction Step Two
Quantity
10 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
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solvent
Reaction Step Four
Name
Quantity
200 mL
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solvent
Reaction Step Five

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